Cas no 1155083-98-9 (methyl 3-(chlorosulfonyl)-4-(dimethylamino)benzoate)

• Product Name: methyl 3-(chlorosulfonyl)-4-(dimethylamino)benzoate
• CAS No: 1155083-98-9
• MF: C₁₀H₁₂ClNO₄S
• MW: 277.724580764771
• CID: 5230684
• PubChem ID: 43436762
• Update Time: 2025-05-20

methyl 3-(chlorosulfonyl)-4-(dimethylamino)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(chlorosulfonyl)-4-(dimethylamino)-, methyl ester
• Methyl 3-(chlorosulfonyl)-4-(dimethylamino)benzoate
• methyl 3-(chlorosulfonyl)-4-(dimethylamino)benzoate

• Inchi： 1S/C10H12ClNO4S/c1-12(2)8-5-4-7(10(13)16-3)6-9(8)17(11,14)15/h4-6H,1-3H3
• InChI Key： JLWFZRDSEMIRJO-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(N(C)C)C(S(Cl)(=O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 3-(chlorosulfonyl)-4-(dimethylamino)benzoate

Methyl 3-(Chlorosulfonyl)-4-(Dimethylamino)benzoate (CAS No. 1155083-98-9): A Comprehensive Overview

Methyl 3-(chlorosulfonyl)-4-(dimethylamino)benzoate (CAS No. 1155083-98-9) is a versatile organic compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound, characterized by its unique functional groups, has attracted considerable attention due to its potential in various advanced applications. In this article, we will delve into the chemical structure, synthesis methods, properties, and recent research advancements of methyl 3-(chlorosulfonyl)-4-(dimethylamino)benzoate.

Chemical Structure and Properties

Methyl 3-(chlorosulfonyl)-4-(dimethylamino)benzoate is a derivative of benzoic acid with a methyl ester group at the carboxylic acid position, a chlorosulfonyl group at the meta position, and a dimethylamino group at the para position. The presence of these functional groups imparts unique chemical and physical properties to the compound. The chlorosulfonyl group is highly reactive and can participate in various chemical reactions, making it a valuable intermediate in organic synthesis. The dimethylamino group, on the other hand, provides electron-donating properties that can influence the reactivity and stability of the molecule.

The molecular formula of methyl 3-(chlorosulfonyl)-4-(dimethylamino)benzoate is C11H12ClNO4S, with a molecular weight of approximately 287.73 g/mol. It is typically a white to off-white solid at room temperature and has a melting point in the range of 120-125°C. The compound is soluble in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF), but it has limited solubility in water.

Synthesis Methods

The synthesis of methyl 3-(chlorosulfonyl)-4-(dimethylamino)benzoate can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-dimethylaminobenzoic acid with methanol to form the methyl ester derivative, followed by chlorosulfonation to introduce the chlorosulfonyl group. This process typically requires careful control of reaction conditions to ensure high yields and purity.

Another approach involves the direct chlorosulfonation of 4-dimethylaminobenzoic acid methyl ester using chlorosulfonic acid. This method is more straightforward but requires stringent safety measures due to the highly reactive nature of chlorosulfonic acid. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, such as using catalytic systems or microwave-assisted reactions to improve yield and reduce waste.

Applications in Chemical Synthesis

Methyl 3-(chlorosulfonyl)-4-(dimethylamino)benzoate finds extensive use as an intermediate in organic synthesis due to its versatile reactivity. The chlorosulfonyl group can undergo nucleophilic substitution reactions with various nucleophiles, leading to the formation of sulfonates or sulfonamides. These derivatives are valuable building blocks for constructing complex organic molecules with diverse functionalities.

In addition to its role as an intermediate, methyl 3-(chlorosulfonyl)-4-(dimethylamino)benzoate can also serve as a reagent for introducing both sulfonyl and amino functionalities into target molecules. This dual functionality makes it particularly useful in multistep syntheses where multiple transformations are required to achieve the desired product.

Pharmaceutical Research and Drug Development

The unique combination of functional groups in methyl 3-(chlorosulfonyl)-4-(dimethylamino)benzoate has sparked interest in its potential applications in pharmaceutical research and drug development. The presence of a sulfonyl group can enhance the solubility and bioavailability of drug candidates, while the dimethylamino group can influence receptor binding and biological activity.

Recent studies have explored the use of compounds similar to methyl 3-(chlorosulfonyl)-4-(dimethylamino)benzoate as inhibitors of specific enzymes or receptors involved in various diseases. For example, researchers have investigated their potential as inhibitors of protein kinases, which are key targets in cancer therapy. Preliminary results have shown promising activity against certain kinase isoforms, suggesting that further optimization could lead to novel therapeutic agents.

Materials Science Applications

Beyond its applications in chemical synthesis and pharmaceutical research, methyl 3-(chlorosulfonyl)-4-(dimethylamino)benzoate has also found use in materials science. The compound's reactivity and functional groups make it suitable for preparing functional polymers and coatings with enhanced properties. For instance, it can be incorporated into polymer chains to introduce sulfonate groups that improve hydrophilicity or ion-exchange capacity.

In addition, the dimethylamino group can be used to tune the electronic properties of materials, making them suitable for applications such as organic electronics or photovoltaics. Recent research has focused on developing new materials based on derivatives of methyl 3-(chlorosulfonyl)-4-(dimethylamino)benzoate for use in flexible electronics and energy storage devices.

Conclusion

In summary, methyl 3-(chlorosulfonyl)-4-(dimethylamino)benzoate (CAS No. 1155083-98-9) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure enables it to serve as a valuable intermediate in organic synthesis, a promising candidate for pharmaceutical research, and a useful building block for advanced materials science applications. As research continues to advance, we can expect to see even more innovative uses for this versatile compound.